![molecular formula C18H18N2O2 B5847733 1-[4-(1H-benzimidazol-2-ylmethoxy)phenyl]-1-butanone](/img/structure/B5847733.png)
1-[4-(1H-benzimidazol-2-ylmethoxy)phenyl]-1-butanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-(1H-benzimidazol-2-ylmethoxy)phenyl]-1-butanone, also known as BMB, is a compound that has been used in scientific research for its potential therapeutic effects. BMB is a benzimidazole derivative that has been shown to have anti-cancer, anti-inflammatory, and anti-viral properties.
Mechanism of Action
The mechanism of action of 1-[4-(1H-benzimidazol-2-ylmethoxy)phenyl]-1-butanone is not fully understood. However, it has been suggested that this compound may inhibit certain enzymes that are involved in cancer cell growth and inflammation. This compound has also been shown to inhibit the replication of the hepatitis C virus by targeting a specific protein involved in viral replication.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In animal models, this compound has been shown to reduce inflammation and pain associated with arthritis. This compound has also been shown to inhibit the growth of breast cancer cells and reduce the expression of certain genes involved in cancer cell growth. Additionally, this compound has been shown to inhibit the replication of the hepatitis C virus.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[4-(1H-benzimidazol-2-ylmethoxy)phenyl]-1-butanone in lab experiments is its potential therapeutic effects. This compound has been shown to have anti-cancer, anti-inflammatory, and anti-viral properties, making it a promising compound for further research. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to be toxic to certain cell lines at high concentrations, indicating the need for further toxicity studies.
Future Directions
There are several future directions for the research of 1-[4-(1H-benzimidazol-2-ylmethoxy)phenyl]-1-butanone. One direction is to further investigate its potential therapeutic effects in other types of cancer. Another direction is to explore its potential as an anti-inflammatory and anti-viral agent in other disease models. Additionally, further studies are needed to determine the optimal dosage and toxicity of this compound in lab experiments. Overall, this compound is a promising compound for further research in the field of therapeutic drug development.
Synthesis Methods
The synthesis of 1-[4-(1H-benzimidazol-2-ylmethoxy)phenyl]-1-butanone involves the reaction of 4-(1H-benzimidazol-2-ylmethoxy)benzaldehyde with 1-bromobutane in the presence of potassium carbonate. The resulting product is then purified by column chromatography to obtain pure this compound.
Scientific Research Applications
1-[4-(1H-benzimidazol-2-ylmethoxy)phenyl]-1-butanone has been used in scientific research for its potential therapeutic effects. It has been shown to have anti-cancer properties, specifically in inhibiting the growth of breast cancer cells. This compound has also been found to have anti-inflammatory effects, reducing inflammation in animal models of arthritis. Additionally, this compound has been shown to have anti-viral properties, inhibiting the replication of the hepatitis C virus.
Properties
IUPAC Name |
1-[4-(1H-benzimidazol-2-ylmethoxy)phenyl]butan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O2/c1-2-5-17(21)13-8-10-14(11-9-13)22-12-18-19-15-6-3-4-7-16(15)20-18/h3-4,6-11H,2,5,12H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCKBAHCWIOIXRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)C1=CC=C(C=C1)OCC2=NC3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.